molecular formula C14H11FO4 B6380095 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% CAS No. 1261951-03-4

4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95%

Cat. No. B6380095
CAS RN: 1261951-03-4
M. Wt: 262.23 g/mol
InChI Key: JFCGHOTVDYAGRY-UHFFFAOYSA-N
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Description

4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% (4-CFP-2-MP) is an organic compound with a wide range of scientific and industrial applications. It is a white crystalline solid with a molecular weight of 281.2 g/mol and a melting point of 78-80°C. 4-CFP-2-MP is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the production of polymers, such as polyurethanes and polymers for medical applications. In addition, 4-CFP-2-MP has been used in the synthesis of a variety of other compounds, including dyes, intermediates for pharmaceuticals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% is not fully understood. However, it is believed to act as a nucleophile in the reaction with the other reactants, resulting in the formation of the desired product. Additionally, it is believed to act as a catalyst in the reaction, speeding up the rate of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% have not been extensively studied. However, it is believed to be non-toxic and non-irritating to the skin and eyes. Additionally, it is believed to be non-mutagenic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% in laboratory experiments include its low cost, availability, and ease of handling. Additionally, it is a relatively stable compound and is not prone to decomposition or oxidation. Furthermore, it is non-toxic and non-irritating to the skin and eyes.
The main limitation of using 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% in laboratory experiments is its reactivity. It is a relatively reactive compound and can react with other compounds in the reaction mixture, resulting in the formation of undesired by-products. Additionally, it is sensitive to light and should be stored in a dark, cool, dry place.

Future Directions

For the use of 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% include its potential use in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. Additionally, it could be used in the synthesis of polymers, such as polyurethanes and polymers for medical applications. Furthermore, it could be used in the synthesis of a variety of other compounds, including dyes, intermediates for pharmaceuticals, and other specialty chemicals. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95%, as well as its mechanism of action.

Synthesis Methods

4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% is synthesized by the reaction of 5-carboxy-2-fluorophenol with 2-methoxyphenol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction proceeds via a nucleophilic substitution reaction, resulting in the formation of the desired product. The reaction is typically carried out at temperatures between 70-80°C. The reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Scientific Research Applications

4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers, such as polyurethanes and polymers for medical applications. In addition, 4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol, 95% has been used in the synthesis of a variety of other compounds, including dyes, intermediates for pharmaceuticals, and other specialty chemicals.

properties

IUPAC Name

4-fluoro-3-(4-hydroxy-3-methoxyphenyl)benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11FO4/c1-19-13-7-8(3-5-12(13)16)10-6-9(14(17)18)2-4-11(10)15/h2-7,16H,1H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFCGHOTVDYAGRY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)C2=C(C=CC(=C2)C(=O)O)F)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11FO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50685664
Record name 6-Fluoro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50685664
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

262.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(5-Carboxy-2-fluorophenyl)-2-methoxyphenol

CAS RN

1261951-03-4
Record name 6-Fluoro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50685664
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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